Cas no 1998135-56-0 ((2R)-1-amino-3-phenylpropan-2-yldimethylamine)

• Product Name: (2R)-1-amino-3-phenylpropan-2-yldimethylamine
• CAS No: 1998135-56-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD34562690
• CID: 5638737
• PubChem ID: 7127561
• Update Time: 2025-11-01

(2R)-1-amino-3-phenylpropan-2-yldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, N2,N2-dimethyl-3-phenyl-, (2R)-
• (2R)-1-amino-3-phenylpropan-2-yl]dimethylamine
• (2R)-1-amino-3-phenylpropan-2-yldimethylamine

• MDL： MFCD34562690
• Inchi： 1S/C11H18N2/c1-13(2)11(9-12)8-10-6-4-3-5-7-10/h3-7,11H,8-9,12H2,1-2H3/t11-/m1/s1
• InChI Key： UNKNAPRNXOMOJQ-LLVKDONJSA-N
• SMILES： C(N)[C@H](N(C)C)CC1=CC=CC=C1

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 262.4±33.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2R)-1-amino-3-phenylpropan-2-yldimethylamine

Introduction to (2R)-1-amino-3-phenylpropan-2-yldimethylamine (CAS No. 1998135-56-0)

(2R)-1-amino-3-phenylpropan-2-yldimethylamine (CAS No. 1998135-56-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, often referred to as (2R)-APDM, is a derivative of phenylalanine and dimethylamine, and it exhibits potential therapeutic applications in various medical conditions.

The molecular structure of (2R)-APDM is characterized by a chiral center at the carbon atom adjacent to the amino group, which imparts enantiomeric specificity to the molecule. This chirality is crucial for its biological activity, as enantiomers can have different pharmacological effects. The presence of the phenyl group and the dimethylamine moiety further enhances its lipophilicity and solubility, making it an attractive candidate for drug development.

Recent studies have explored the potential of (2R)-APDM in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that (2R)-APDM can modulate neurotransmitter systems, particularly by interacting with cholinergic and dopaminergic receptors. This interaction may help in mitigating the cognitive decline and motor dysfunction associated with these conditions.

In addition to its neuroprotective properties, (2R)-APDM has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory potential of (2R)-APDM makes it a promising candidate for developing novel anti-inflammatory drugs.

The pharmacokinetic profile of (2R)-APDM has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-APDM in various therapeutic indications. Early-phase clinical trials have reported promising results, with patients showing significant improvements in cognitive function and reduced inflammation markers. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

The synthesis of (2R)-APDM involves several steps, including the enantioselective synthesis of the chiral center and the subsequent functionalization of the molecule. Advanced synthetic methods such as asymmetric catalysis and chiral resolution techniques have been employed to achieve high enantiomeric purity. The ability to produce large quantities of pure (2R)-APDM is crucial for its commercialization as a pharmaceutical product.

In conclusion, (2R)-1-amino-3-phenylpropan-2-yldimethylamine (CAS No. 1998135-56-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various medical conditions.